4-Fluoro-3-(4-methoxyphenyl)benzoic acid, 95%

• IUPAC Name: 4-fluoro-3-(4-methoxyphenyl)benzoic acid
• InChI: InChI=1S/C14H11FO3/c1-18-11-5-2-9(3-6-11)12-8-10(14(16)17)4-7-13(12)15/h2-8H,1H3,(H,16,17)
• InChI Key: NHHAAAADYVAWMR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=C(C=CC(=C2)C(=O)O)F
• Molecular Formula: C14H11FO3
• DSSTOX Substance ID: DTXSID10653521
• Molecular Weight: 246.23 g/mol
• CAS RN: 1181639-55-3

Description

4-Fluoro-3-(4-methoxyphenyl)benzoic acid, also known as FMBA, is an organic compound belonging to the carboxylic acid family. It is a white crystalline solid with a molecular formula of C10H9FO2. FMBA has been extensively studied in the scientific community due to its unique properties and potential applications in various fields.

Scientific Research Applications

4-Fluoro-3-(4-methoxyphenyl)benzoic acid, 95% has a wide range of applications in scientific research. It is used as a reagent in organic synthesis, a substrate for the enzyme monoamine oxidase, and an inhibitor of the enzyme cyclooxygenase. It is also used as an inhibitor of the enzyme xanthine oxidase, a substrate for the enzyme aldehyde dehydrogenase, and a substrate for the enzyme alcohol dehydrogenase. 4-Fluoro-3-(4-methoxyphenyl)benzoic acid, 95% has also been used in the synthesis of various pharmaceuticals, such as ibuprofen and naproxen.

Mechanism of Action

4-Fluoro-3-(4-methoxyphenyl)benzoic acid, 95% acts as an inhibitor of the enzyme cyclooxygenase, which is involved in the production of prostaglandins. Prostaglandins are hormones that regulate the body’s inflammatory response. By inhibiting the action of cyclooxygenase, 4-Fluoro-3-(4-methoxyphenyl)benzoic acid, 95% prevents the production of prostaglandins and thus reduces inflammation. 4-Fluoro-3-(4-methoxyphenyl)benzoic acid, 95% also acts as an inhibitor of the enzyme xanthine oxidase, which is involved in the breakdown of purines. By inhibiting the action of xanthine oxidase, 4-Fluoro-3-(4-methoxyphenyl)benzoic acid, 95% prevents the breakdown of purines and thus increases the amount of purines available for energy production.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Fluoro-3-(4-methoxyphenyl)benzoic acid, 95% have been studied extensively. It has been shown to have anti-inflammatory, analgesic, and antipyretic effects. It has also been shown to have anti-ulcerogenic and anti-oxidant effects, and to increase the bioavailability of certain drugs. In addition, 4-Fluoro-3-(4-methoxyphenyl)benzoic acid, 95% has been shown to have anti-cancer effects, and to inhibit the growth of certain bacteria and fungi.

Advantages and Limitations for Lab Experiments

The use of 4-Fluoro-3-(4-methoxyphenyl)benzoic acid, 95% in laboratory experiments has several advantages. First, it is relatively inexpensive and easy to obtain. Second, it is stable and can be stored for long periods of time. Third, it is non-toxic and can be handled safely. Finally, it is a versatile reagent that can be used in a variety of reactions.
However, there are some limitations to the use of 4-Fluoro-3-(4-methoxyphenyl)benzoic acid, 95% in laboratory experiments. First, it is a weak acid and can be easily neutralized by bases. Second, it is not very soluble in water and can be difficult to dissolve. Third, it is sensitive to light and can degrade quickly when exposed to light. Finally, it is a strong oxidizing agent and can be hazardous if not handled properly.

Future Directions

The potential applications of 4-Fluoro-3-(4-methoxyphenyl)benzoic acid, 95% are vast and varied. In the future, 4-Fluoro-3-(4-methoxyphenyl)benzoic acid, 95% may be used to develop novel drugs to treat a variety of conditions, such as inflammation, pain, and cancer. It may also be used to develop more efficient and cost-effective methods for synthesizing pharmaceuticals. In addition, 4-Fluoro-3-(4-methoxyphenyl)benzoic acid, 95% may be used to develop more effective and safe methods for controlling bacterial and fungal growth. Finally, 4-Fluoro-3-(4-methoxyphenyl)benzoic acid, 95% may be used to develop more efficient and cost-effective methods for synthesizing chemicals and materials.

Synthesis Methods

4-Fluoro-3-(4-methoxyphenyl)benzoic acid, 95% can be synthesized through a variety of methods, including the Williamson ether synthesis, the acid-catalyzed esterification of 4-fluoro-3-hydroxybenzoic acid, and the nitration of 4-fluoro-3-methoxybenzaldehyde. The Williamson ether synthesis involves the reaction of 4-fluoro-3-methoxybenzyl chloride with sodium alkoxide in the presence of a strong base, such as sodium ethoxide. The acid-catalyzed esterification of 4-fluoro-3-hydroxybenzoic acid involves the reaction of 4-fluoro-3-hydroxybenzoic acid with an alcohol, such as methanol, in the presence of an acid catalyst, such as sulfuric acid. The nitration of 4-fluoro-3-methoxybenzaldehyde involves the reaction of 4-fluoro-3-methoxybenzaldehyde with a mixture of nitric acid and sulfuric acid.